2-(5-amino-4-bromo-3-methyl-1H-pyrazol-1-yl)ethan-1-ol

• IUPAC Name: 2-(5-amino-4-bromo-3-methylpyrazol-1-yl)ethanol
• InChI: InChI=1S/C6H10BrN3O/c1-4-5(7)6(8)10(9-4)2-3-11/h11H,2-3,8H2,1H3
• InChI Key: XRFYMKCTYOJTQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)N)CCO
• Molecular Formula: C6H10BrN3O
• Molecular Weight: 220.07 g/mol
• CAS No.: 1247150-24-8

Description

The compound “2-(5-amino-4-bromo-3-methyl-1H-pyrazol-1-yl)ethan-1-ol” is a complex organic molecule that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their broad range of chemical and biological properties. This particular compound also contains a bromine atom and an amino group, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The pyrazole ring in the molecule is a five-membered ring with two nitrogen atoms. The presence of the bromine atom, the amino group, and the hydroxyl group would likely have significant effects on the molecule’s structure and properties, but without specific research on this compound, it’s difficult to say what those effects might be.

Scientific Research Applications

Hydrogen-Bonded Molecular Structures

Research has shown that compounds similar to 2-(5-amino-4-bromo-3-methyl-1H-pyrazol-1-yl)ethan-1-ol exhibit interesting hydrogen-bonded molecular structures. These structures have been observed in methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate and methyl 1-(5-methyl-1H-pyrazol-3-yl)-1H-benzimidazole-5-carboxylate, which form chains of edge-fused rings and sheets by hydrogen bonds (Portilla et al., 2007).

Synthesis of Novel Heterocycles

Pyrazole derivatives, closely related to the chemical structure , have been utilized in the synthesis of novel heterocycles. For instance, reactions involving similar pyrazolines have led to the synthesis of pyrazolin-N-thioamides and thiazoles, which are significant in medicinal chemistry (Kariuki et al., 2022).

Potential Activity as Corrosion Inhibitors

Pyrazole derivatives have also been studied for their potential activity as corrosion inhibitors. A theoretical study using density functional theory (DFT) explored the inhibition efficiencies and reactive sites of bipyrazolic-type organic compounds, which are structurally related to this compound (Wang et al., 2006).

Structural Characterization and Analysis

The structural characterization of pyrazoline compounds, including X-ray diffraction studies and Hirshfeld surface analysis, has been conducted. These studies provide insights into molecular interactions and crystal structures, which are crucial for understanding the properties and potential applications of such compounds (Delgado et al., 2020).

Eco-friendly Synthesis Strategies

Recent research has focused on eco-friendly synthesis strategies for compounds like this compound. These strategies aim to develop economical and environmentally friendly methods for synthesizing new active biomolecules, which is essential in the field of green chemistry (Mabrouk et al., 2020).

Antimicrobial and Anticancer Activity

Studies have also been conducted on pyrazole derivatives to evaluate their antimicrobial and anticancer activities. These studies are significant in the development of new pharmacophores for treating various diseases (Hafez et al., 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazole derivatives, have been known to exhibit diverse pharmacological effects . They have been used in the treatment of various diseases, suggesting that they may interact with multiple targets.

Mode of Action

It’s worth noting that similar compounds have shown potent antileishmanial and antimalarial activities . A molecular simulation study justified the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

Similar compounds have been found to inhibit the growth of leishmania aethiopica clinical isolate and plasmodium berghei , suggesting that they may interfere with the life cycle of these parasites.

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Similar compounds have shown to inhibit the growth of leishmania aethiopica clinical isolate and plasmodium berghei , suggesting that they may have antiparasitic effects.

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .